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Compound of Interest

Compound Name: 2-Methylundecanal

Cat. No.: B089849 Get Quote

This document provides essential safety and logistical information for the handling and disposal

of 2-Methylundecanal (CAS 110-41-8). It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices.

1. Hazard Identification and Risk Assessment

2-Methylundecanal is a combustible liquid and vapor that can cause skin, eye, and respiratory

tract irritation.[1] It may also cause an allergic skin reaction.[2][3] The toxicological properties of

this material have not been fully investigated.[1] It is also considered harmful to aquatic life with

long-lasting effects.[2][3]
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Property Value Source

Flash Point 93 °C (199.4 °F) [1]

Oral LD50 (Rat) > 5000 mg/kg [2]

Dermal LD50 (Rabbit) > 10000 mg/kg [2]

Boiling Point 230.85 - 260 °C [4][5]

Density 0.82 - 0.828 g/cm³ at 20 °C [4][5]

Vapor Pressure 0.85 Pa at 20 °C [4]

Water Solubility 1.3 - 5.372 mg/L at 20-25 °C [2][4]

2. Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personnel safety.

All work with 2-Methylundecanal should be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[1][6]
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Laboratory Use

(small quantities)

Chemical splash

goggles

conforming to

EN166 (EU) or

NIOSH (US).[1]

[4]

Chemical-

resistant gloves

(e.g., nitrile or

butyl rubber).

Change

immediately

upon contact.[1]

[3][4][7]

Flame-resistant

lab coat, closed-

toe shoes, long

pants.[4]

Work in a

certified chemical

fume hood is

recommended.

[1][6]

Weighing and

Transferring

Chemical splash

goggles and a

face shield.[6]

Chemical-

resistant gloves

with extended

cuffs.[3][4]

Flame-resistant

lab coat over a

chemical-

resistant apron,

closed-toe

shoes, long

pants.[4][6]

Work in a

certified chemical

fume hood.[1][6]

Large-Scale

Operations (>1L)

Chemical splash

goggles and a

face shield.[6]

Heavy-duty

chemical-

resistant gloves.

[4]

Chemical-

resistant suit,

boots, and

gloves.[3][4]

A NIOSH-

approved

respirator with an

organic vapor

cartridge may be

required

depending on the

scale and

ventilation.[4][7]

Spill Cleanup

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves.

Chemical-

resistant

coveralls and

boots.[4]

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

recommended.

[4][7]
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3. Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for minimizing risks associated with handling 2-
Methylundecanal.

3.1. Pre-Handling Procedures

Verify Documentation: Ensure the Safety Data Sheet (SDS) is readily available and has been

reviewed by all personnel involved.[6]

Emergency Preparedness: Confirm that an emergency eyewash station and safety shower

are accessible and unobstructed.[6]

Engineering Controls: All work must be conducted in a certified chemical fume hood to

minimize vapor inhalation.[1][6]

Gather Materials: Assemble all necessary PPE, spill cleanup materials, and equipment

before retrieving the chemical.

3.2. Handling the Chemical

Don PPE: Put on the appropriate PPE as specified in the table above.

Transfer: Carefully transfer the required amount of 2-Methylundecanal. Avoid splashing.

Container Management: Keep the primary container tightly closed when not in use.[1][8]

Post-Handling: After handling, wash hands and forearms thoroughly.[1] Remove and properly

store or dispose of PPE. Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[1][2][3]

3.3. Storage

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

sources of ignition.[1][2][8]

Keep containers tightly sealed.[1][8] Some sources recommend storing under nitrogen.[2]
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Segregate from incompatible materials such as oxidizing agents and alkalis.[3][7]

4. Disposal Plan

Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste according to US EPA guidelines (40 CFR Parts 261.3) and consult state and local

regulations for complete and accurate classification.[1]

4.1. Waste Collection

Collect all 2-Methylundecanal waste, including contaminated materials (e.g., absorbent

pads, gloves), in a dedicated, properly labeled, and sealed container.

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.

4.2. Disposal Procedure

Store the waste container in a designated satellite accumulation area.

Arrange for pickup and disposal through a licensed waste contractor or your institution's EHS

department.[3]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2]

5. Emergency Procedures

5.1. Spills

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.[1]

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1] Do not

use combustible materials.
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Collect: Sweep or scoop the absorbed material into a suitable, clean, dry, and closed

container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

5.2. First Aid

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and

water for at least 15 minutes. Get medical advice if skin irritation or a rash occurs.[1][2]

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1]

6. Safe Handling Workflow Diagram
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Workflow for Safe Handling of 2-Methylundecanal

Preparation

Handling

Post-Handling

Waste Disposal

Review SDS

Check Emergency Equipment

Don Appropriate PPE

Retrieve Chemical

Perform Work in Fume Hood

Securely Close ContainerCollect Waste in Labeled Container

Doff & Store/Dispose PPE

Wash Hands Thoroughly

Return Chemical to Storage

Store in Accumulation Area

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Methylundecanal from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

